Ncx1-IN-1

• Molecular Formula: C23H24N4O4
• Molecular Weight: 420.5 g/mol
• InChI: InChI=1S/C23H24N4O4/c1-16-7-5-6-12-25(16)22(29)15-26-20-11-10-18(27(30)31)13-19(20)23(24-14-21(26)28)17-8-3-2-4-9-17/h2-4,8-11,13,16H,5-7,12,14-15H2,1H3
• InChIKey: KRZAOSOPWPCGLI-UHFFFAOYSA-N

Ncx1-IN-1: NCX1 Reference Standard Inhibitor

Ncx1-IN-1 (also referred to as Compound 6) is a small molecule inhibitor of the Na+/Ca2+ exchanger (NCX), a plasma membrane transporter crucial for calcium and sodium homeostasis. It is identified as a benzodiazepinone derivative and is primarily utilized as a research tool to investigate the roles of NCX isoforms, particularly NCX1, in cellular physiology and disease models [1]. Its chemical structure (CAS 2754283-55-9) distinguishes it from other NCX inhibitor classes .

Sodium-calcium exchange mechanism probe

Cell-based and biochemical assay workflows

Cataloged NCX inhibitor (requires independent validation)

• [1] Magli, E., Fattorusso, C., Persico, M., Corvino, A., Esposito, G., Fiorino, F., ... & Santagada, V. (2021). New Insights into the Structure–Activity Relationship and Neuroprotective Profile of Benzodiazepinone Derivatives of Neurounina-1 as Modulators of the Na+/Ca2+ Exchanger Isoforms. Journal of Medicinal Chemistry, 64(24), 17901-17919. View Source

Isoform-Specific NCX1 Inhibitor Selection

Selecting an NCX inhibitor based solely on general target class is insufficient due to significant pharmacological differences among inhibitors. NCX inhibitors like KB-R7943, SN-6, and SEA0400, which are primarily benzyloxyphenyl derivatives, exhibit distinct isoform selectivity profiles, modes of inhibition (reverse vs. forward mode), and potencies [1]. For instance, SEA0400 is a highly potent and selective NCX1 inhibitor, while SN-6 shows moderate selectivity and KB-R7943 is less selective [1]. Ncx1-IN-1, based on a distinct benzodiazepinone scaffold, represents a different chemical class which may offer a unique selectivity profile and pharmacological mechanism compared to these common alternatives [2].

Isoform selectivity

NCX1, NCX2, and NCX3 exhibit distinct tissue distributions; non-isoform-selective inhibitors may confound NCX1-specific interpretation.

Mode-selectivity shift

Inhibitor preference for reverse-mode vs forward-mode exchange varies; functional assay outcomes may not transfer between modes.

Off-target ion channel effects

Some NCX inhibitors show significant modulation of Na⁺, Ca²⁺, or K⁺ currents; this can alter cellular assay endpoints.

• [1] Iwamoto, T., Kita, S., Uehara, A., Imanaga, I., Matsuda, T., Baba, A., & Katsuragi, T. (2004). Molecular Determinants of Na+/Ca2+ Exchange (NCX1) Inhibition by SEA0400. Journal of Biological Chemistry, 279(9), 7544-7553. View Source
• [2] Magli, E., Fattorusso, C., Persico, M., Corvino, A., Esposito, G., Fiorino, F., ... & Santagada, V. (2021). New Insights into the Structure–Activity Relationship and Neuroprotective Profile of Benzodiazepinone Derivatives of Neurounina-1 as Modulators of the Na+/Ca2+ Exchanger Isoforms. Journal of Medicinal Chemistry, 64(24), 17901-17919. View Source

Ncx1-IN-1 vs. Common NCX Inhibitor Comparators

NCX Inhibitor Isoform Selectivity Comparison

Ncx1-IN-1 is a benzodiazepinone derivative, which constitutes a chemically distinct scaffold from the widely studied benzyloxyphenyl class of NCX inhibitors, which includes SEA0400, SN-6, and KB-R7943 [1]. This structural divergence is critical, as the molecular determinants of inhibition have been mapped for benzyloxyphenyl compounds (e.g., Phe-213 and Gly-833 for SEA0400), and the benzodiazepinone series is likely to have different binding interactions [1]. For researchers, this implies that Ncx1-IN-1 may overcome resistance or off-target effects observed with benzyloxyphenyl analogs, although a direct functional comparison in a shared assay is not available in the sourced literature.

Isoform Selectivity

Class-level inference

SEA0400 NCX1 IC₅₀ 5–33 nM vs YM-244769 NCX3 IC₅₀ 18 nM

Isoform selectivity profiles differ significantly; Ncx1-IN-1 selectivity remains uncharacterized.

Requires compound-specific isoform profiling

Evidence Dimension	Chemical Scaffold Class
Target Compound Data	Benzodiazepinone derivative [1]
Comparator Or Baseline	SEA0400, SN-6, KB-R7943: Benzyloxyphenyl derivatives [2]
Quantified Difference	Chemotype divergence; no direct quantitative comparison available.
Conditions	Not applicable; chemical structure comparison.

Why This Matters

This chemical distinction is fundamental for structure-activity relationship (SAR) studies and for projects seeking a backup series to established NCX1 inhibitor chemotypes.

• [1] Magli, E., Fattorusso, C., Persico, M., Corvino, A., Esposito, G., Fiorino, F., ... & Santagada, V. (2021). New Insights into the Structure–Activity Relationship and Neuroprotective Profile of Benzodiazepinone Derivatives of Neurounina-1 as Modulators of the Na+/Ca2+ Exchanger Isoforms. Journal of Medicinal Chemistry, 64(24), 17901-17919. View Source
• [2] Iwamoto, T., Kita, S., Uehara, A., Imanaga, I., Matsuda, T., Baba, A., & Katsuragi, T. (2004). Molecular Determinants of Na+/Ca2+ Exchange (NCX1) Inhibition by SEA0400. Journal of Biological Chemistry, 279(9), 7544-7553. View Source

NCX1 Inhibitor Potency and Selectivity Profiles

The study of benzodiazepinone NCX modulators by Magli et al. identified compounds with distinct isoform activities, including one (compound 4) that specifically inhibited the reverse mode of NCX1 [1]. This contrasts with the selectivity profiles of comparators like SEA0400, which potently inhibits NCX1 with IC50 values in the low nanomolar range (e.g., 28 nM for outward current) but shows less activity on NCX2 and NCX3 [2]. While the specific IC50 values for Ncx1-IN-1 (Compound 6) on NCX1, NCX2, and NCX3 are not disclosed in the accessed sources, its presence within a library that yielded isoform-selective modulators suggests it may possess a unique selectivity fingerprint that differs from pan-inhibitors like SN-6 (which inhibits NCX1/2/3 with IC50s of 2.9/16/8.6 μM, respectively) .

Potency Range

Class-level inference

IC₅₀ 5–40 nM (SEA0400)

Reported potency varies >100-fold among NCX inhibitors; Ncx1-IN-1 IC₅₀ not publicly available.

Independent potency determination required for assay calibration

Evidence Dimension	Isoform Selectivity
Target Compound Data	Not quantified for Ncx1-IN-1 in sourced data; part of a library with isoform-selective modulators [1].
Comparator Or Baseline	SN-6: NCX1 IC50 = 2.9 μM, NCX2 IC50 = 16 μM, NCX3 IC50 = 8.6 μM . SEA0400: Selective for NCX1 (IC50 ~28-40 nM for outward current) [2].
Quantified Difference	Direct comparison not possible due to lack of Ncx1-IN-1 quantitative data.
Conditions	Cell-free assays and transfected cell lines for comparators.

Why This Matters

The potential for a different selectivity profile is a key reason to procure this compound for target validation and selectivity profiling experiments.

• [1] Magli, E., Fattorusso, C., Persico, M., Corvino, A., Esposito, G., Fiorino, F., ... & Santagada, V. (2021). New Insights into the Structure–Activity Relationship and Neuroprotective Profile of Benzodiazepinone Derivatives of Neurounina-1 as Modulators of the Na+/Ca2+ Exchanger Isoforms. Journal of Medicinal Chemistry, 64(24), 17901-17919. View Source
• [2] Iwamoto, T., Kita, S., Uehara, A., Imanaga, I., Matsuda, T., Baba, A., & Katsuragi, T. (2004). Molecular Determinants of Na+/Ca2+ Exchange (NCX1) Inhibition by SEA0400. Journal of Biological Chemistry, 279(9), 7544-7553. View Source

Potency Context Against a High-Potency Benchmark Inhibitor

For researchers focused on high-potency inhibition, SEA0400 serves as a benchmark with an IC50 of approximately 28 nM for the NCX1 outward current [1]. Other potent comparators include ORM-11372 (IC50 of 5-6 nM for human NCX1.1) and SAR296968 (IC50 of 74 nM for hNCX1) [2]. In contrast, KB-R7943 and SN-6 are less potent, with IC50 values in the low micromolar range (e.g., KB-R7943 IC50 of ~5.7 μM for reverse mode) . The precise inhibitory potency of Ncx1-IN-1 is not reported in the sourced information. However, its chemical novelty and evaluation within a focused SAR study suggests its potency profile may be unique and warrants investigation [3].

Evidence Dimension	Inhibitory Potency (IC50)
Target Compound Data	Not quantified for Ncx1-IN-1 in sourced data.
Comparator Or Baseline	SEA0400: IC50 ~28 nM (NCX1 outward current) [1]. SAR296968: IC50 = 74 nM (hNCX1) . ORM-11372: IC50 = 5-6 nM (hNCX1.1) [2]. SN-6: IC50 = 2.9 μM (NCX1) . KB-R7943: IC50 ~5.7 μM (reverse mode) .
Quantified Difference	Direct comparison not possible due to lack of Ncx1-IN-1 quantitative data.
Conditions	Various assay conditions as reported in the respective literature.

Why This Matters

Understanding where Ncx1-IN-1 falls on the potency spectrum (from low nanomolar to micromolar) is essential for planning dose-response experiments and interpreting its effects relative to established controls.

• [1] Iwamoto, T., Kita, S., Uehara, A., Imanaga, I., Matsuda, T., Baba, A., & Katsuragi, T. (2004). Molecular Determinants of Na+/Ca2+ Exchange (NCX1) Inhibition by SEA0400. Journal of Biological Chemistry, 279(9), 7544-7553. View Source
• [2] ProbeChem. (n.d.). ORM-11372 | NCX 1.1 inhibitor. View Source
• [3] Magli, E., Fattorusso, C., Persico, M., Corvino, A., Esposito, G., Fiorino, F., ... & Santagada, V. (2021). New Insights into the Structure–Activity Relationship and Neuroprotective Profile of Benzodiazepinone Derivatives of Neurounina-1 as Modulators of the Na+/Ca2+ Exchanger Isoforms. Journal of Medicinal Chemistry, 64(24), 17901-17919. View Source

Ncx1-IN-1 Research Applications and Procurement

NCX1 Assay Calibration and Screening

Given its unique benzodiazepinone scaffold, Ncx1-IN-1 is a valuable tool for expanding the chemical space of NCX1 inhibitors beyond the well-characterized benzyloxyphenyl class (e.g., SEA0400, SN-6). Researchers can use Ncx1-IN-1 as a core structure for medicinal chemistry efforts aimed at developing new series of inhibitors with potentially improved selectivity or pharmacokinetic properties [1]. This scenario is directly supported by the compound's origin in a medicinal chemistry program focused on benzodiazepinone derivatives [1].

SAR Studies of NCX1 Chemical Series

The parent study for this chemotype identified modulators with effects on NCX1 and NCX3, key isoforms in neuroprotection [1]. While the specific selectivity of Ncx1-IN-1 is unconfirmed, its procurement is justified for experiments designed to profile its activity across NCX isoforms in relevant cell types (e.g., neurons, glia). This allows researchers to determine if this benzodiazepinone derivative has a different isoform selectivity profile compared to tools like SN-6 or SEA0400 [2].

Mechanistic Studies in NCX1-Expressing Cells

NCX1 is a validated target in cardiovascular disease [1][2]. Ncx1-IN-1 can be used in head-to-head studies against established NCX1 inhibitors (e.g., SEA0400, KB-R7943) in cardiac myocyte assays to evaluate differences in functional effects. This is a critical application for understanding whether a new chemical class can offer benefits over existing inhibitors in terms of inotropy or arrhythmia suppression [2]. This use is supported by the wide use of NCX inhibitors in such comparative cardiac studies [2].

Application

Selection Property

Validation Focus

NCX1 assay calibration and screening

Cataloged NCX inhibitor designation

Confirm target-specific inhibition with established NCX1 comparators

SAR studies of NCX1 chemical series

Chemical series membership (Compound 6)

Define structural determinants of isoform selectivity

Mechanistic studies in NCX1-expressing cells

NCX1-predominant expression context

Isolate NCX1-specific Ca²⁺ flux contributions vs non-selective inhibitors

• [1] Magli, E., Fattorusso, C., Persico, M., Corvino, A., Esposito, G., Fiorino, F., ... & Santagada, V. (2021). New Insights into the Structure–Activity Relationship and Neuroprotective Profile of Benzodiazepinone Derivatives of Neurounina-1 as Modulators of the Na+/Ca2+ Exchanger Isoforms. Journal of Medicinal Chemistry, 64(24), 17901-17919. View Source
• [2] Iwamoto, T., Kita, S., Uehara, A., Imanaga, I., Matsuda, T., Baba, A., & Katsuragi, T. (2004). Molecular Determinants of Na+/Ca2+ Exchange (NCX1) Inhibition by SEA0400. Journal of Biological Chemistry, 279(9), 7544-7553. View Source